C.I. Reactive Orange 4
C.I. Reactive Orange 4
Brand Name:
Vulcanchem
CAS No.:
12225-82-0
VCID:
VC21002640
InChI:
InChI=1S/C24H16Cl2N6O10S3.3Na/c1-32(24-28-22(25)27-23(26)29-24)12-5-6-13-11(9-12)10-18(44(37,38)39)19(20(13)33)31-30-16-8-7-14-15(21(16)45(40,41)42)3-2-4-17(14)43(34,35)36;;;/h2-10,33H,1H3,(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3
SMILES:
CN(C1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+]
Molecular Formula:
C24H13Cl2N6Na3O10S3
Molecular Weight:
781.5 g/mol
C.I. Reactive Orange 4
CAS No.: 12225-82-0
Cat. No.: VC21002640
Molecular Formula: C24H13Cl2N6Na3O10S3
Molecular Weight: 781.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12225-82-0 |
|---|---|
| Molecular Formula | C24H13Cl2N6Na3O10S3 |
| Molecular Weight | 781.5 g/mol |
| IUPAC Name | trisodium;2-[[6-[(4,6-dichloro-1,3,5-triazin-2-yl)-methylamino]-1-hydroxy-3-sulfonatonaphthalen-2-yl]diazenyl]naphthalene-1,5-disulfonate |
| Standard InChI | InChI=1S/C24H16Cl2N6O10S3.3Na/c1-32(24-28-22(25)27-23(26)29-24)12-5-6-13-11(9-12)10-18(44(37,38)39)19(20(13)33)31-30-16-8-7-14-15(21(16)45(40,41)42)3-2-4-17(14)43(34,35)36;;;/h2-10,33H,1H3,(H,34,35,36)(H,37,38,39)(H,40,41,42);;;/q;3*+1/p-3 |
| Standard InChI Key | DGDLHUPMLFALRE-PRCBXKKJSA-K |
| Isomeric SMILES | CN(C1=CC2=C(C=C1)C(=O)/C(=N\NC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])/C(=C2)S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+] |
| SMILES | CN(C1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+] |
| Canonical SMILES | CN(C1=CC2=C(C=C1)C(=O)C(=NNC3=C(C4=C(C=C3)C(=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C2)S(=O)(=O)[O-])C5=NC(=NC(=N5)Cl)Cl.[Na+].[Na+].[Na+] |
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